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Compound of Interest

Compound Name: LP-922761

Cat. No.: B15603262

For Immediate Use by Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for LP-
922761, a potent AAK1 inhibitor used in laboratory research. Adherence to these procedures is
critical for maintaining a safe laboratory environment and ensuring regulatory compliance. The
information is tailored for researchers, scientists, and drug development professionals.

I. Chemical and Safety Data Summary

LP-922761, with CAS number 1454808-95-7, is identified as a non-hazardous substance or
mixture according to its Safety Data Sheet (SDS).[1] Despite this classification, it is imperative
to handle and dispose of this research chemical with care, following established laboratory
safety protocols. Below is a summary of its key quantitative data.
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Property Value Source

tert-Butyl (2-((3-(4-

) carbamoylphenyl)imidazo[1,2-
Chemical Name o , MedchemExpress
b]pyridazin-6-yl)amino)ethyl)

(methyl)carbamate
CAS Number 1454808-95-7 [1]
Molecular Formula C21H26N603 [1]
Molecular Weight 410.47 g/mol [1]
o Not a hazardous substance or
Hazard Classification ) [1]
mixture

Powder: -20°C for 3 years, 4°C
Storage Conditions for 2 years. In solvent: -80°C [1]

for 2 years, -20°C for 1 year.

Il. Step-by-Step Disposal Protocol

Given that LP-922761 is classified as non-hazardous, the disposal procedures are more
straightforward than for hazardous materials. However, institutional and local regulations must
always be consulted and followed. The general protocol is as follows:

Step 1: Personal Protective Equipment (PPE) Before handling any chemical waste, ensure you
are wearing appropriate PPE, including safety goggles, gloves, and a lab coat.

Step 2: Waste Segregation It is crucial to segregate chemical waste properly. Do not mix LP-
922761 waste with hazardous waste streams such as flammable solvents, corrosive materials,
or reactive chemicals.

Step 3: Containerization of Solid Waste

e Place solid LP-922761 waste, including contaminated consumables (e.g., weigh boats,
pipette tips), into a designated, clearly labeled container for non-hazardous solid chemical
waste.
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e The container should be durable and have a secure lid to prevent spills.
Step 4: Containerization of Liquid Waste

o For solutions of LP-922761, collect the waste in a designated, leak-proof container for non-
hazardous agueous waste.

e Do not pour solutions down the drain unless explicitly permitted by your institution's
environmental health and safety (EHS) office. Some institutions may allow for the drain
disposal of small quantities of non-hazardous aqueous solutions, but this requires
verification.[2]

Step 5: Labeling

o Clearly label the waste container with "Non-Hazardous Waste" and the full chemical name:
"LP-922761 (tert-Butyl (2-((3-(4-carbamoylphenyl)imidazo[1,2-b]pyridazin-6-yl)amino)ethyl)
(methyl)carbamate)".

« Include the approximate amount of waste in the container.
Step 6: Storage

o Store the sealed and labeled waste container in a designated waste accumulation area
within the laboratory.

e This area should be away from general laboratory traffic and clearly marked.
Step 7: Disposal Request

e Follow your institution's specific procedures for having non-hazardous chemical waste
collected. This typically involves submitting a request to your EHS department.

» Do not dispose of chemical waste, even if non-hazardous, in the regular trash unless you
have received explicit permission from your EHS office.[2][3]

Step 8: Empty Containers
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o Empty containers that held LP-922761 should be managed according to your institution's
policy. Generally, if the container is "RCRA empty" (all contents have been removed by
normal means), the label should be defaced, and the container can be disposed of in the

regular trash or recycling.[3][4]

lll. Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of LP-922761.
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Caption: Workflow for the proper disposal of LP-922761.

This guidance is intended to provide a clear and actionable plan for the safe disposal of LP-
922761. By adhering to these procedures, you contribute to a safer research environment and
ensure responsible chemical waste management. Always prioritize safety and consult your

institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of LP-922761].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603262#|p-922761-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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